![molecular formula C12H14ClNO5 B4841053 ethyl 2-(2-chloro-4-nitrophenoxy)-2-methylpropanoate](/img/structure/B4841053.png)
ethyl 2-(2-chloro-4-nitrophenoxy)-2-methylpropanoate
Overview
Description
Ethyl 2-(2-chloro-4-nitrophenoxy)-2-methylpropanoate, also known as nitrofen, is a synthetic herbicide that has been widely used in agriculture for weed control. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness in controlling a wide range of weeds. Nitrofen is classified as a chlorinated phenoxyalkanoic acid herbicide and is known for its selective action on broadleaf weeds.
Mechanism of Action
Nitrofen acts as a growth regulator by inhibiting the biosynthesis of the plant hormone auxin. Auxin is a key regulator of plant growth and development, and its inhibition by ethyl 2-(2-chloro-4-nitrophenoxy)-2-methylpropanoate results in stunted growth and eventual death of the plant.
Biochemical and Physiological Effects
Nitrofen has been shown to have a range of biochemical and physiological effects on plants. It inhibits the activity of the enzyme phenylalanine ammonia-lyase, which is involved in the biosynthesis of lignin, a key component of plant cell walls. Nitrofen also disrupts the balance of reactive oxygen species in plants, leading to oxidative stress and cell damage.
Advantages and Limitations for Lab Experiments
Nitrofen has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available herbicide that can be used to study the effects of herbicides on plant growth and development. However, ethyl 2-(2-chloro-4-nitrophenoxy)-2-methylpropanoate also has some limitations. It is toxic to humans and has been shown to have negative effects on the environment, including soil and water contamination.
Future Directions
There are several areas of future research that could be explored with regards to ethyl 2-(2-chloro-4-nitrophenoxy)-2-methylpropanoate. These include:
1. Investigating the mechanisms of herbicide resistance in weeds and developing new strategies to combat resistant weeds.
2. Studying the effects of this compound on non-target organisms, including beneficial insects and soil microorganisms.
3. Developing new herbicides that are more environmentally friendly and less toxic to humans.
4. Exploring the potential use of this compound as a treatment for certain diseases, such as cancer.
Conclusion
In conclusion, this compound is a synthetic herbicide that has been widely used in agriculture for weed control. It has been extensively studied for its potential use in scientific research, particularly in the study of herbicide resistance in weeds. Nitrofen acts as a growth regulator by inhibiting the biosynthesis of the plant hormone auxin, and has a range of biochemical and physiological effects on plants. While this compound has advantages for use in laboratory experiments, it also has limitations and negative effects on the environment. Further research is needed to explore the potential of this compound in various fields and to develop more environmentally friendly herbicides.
Scientific Research Applications
Nitrofen has been extensively studied for its potential use in scientific research. It has been used as a tool to study the effects of herbicides on plant growth and development. Nitrofen has also been used to investigate the mechanisms of herbicide resistance in weeds.
properties
IUPAC Name |
ethyl 2-(2-chloro-4-nitrophenoxy)-2-methylpropanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO5/c1-4-18-11(15)12(2,3)19-10-6-5-8(14(16)17)7-9(10)13/h5-7H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRAXAWLHWZMFPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C)OC1=C(C=C(C=C1)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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